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Compound of Interest

2,3-Diethyl-5-methylpyrazine-
13C2

cat. No.: B12375662

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Core Topic: This guide provides an in-depth overview of 2,3-Diethyl-5-methylpyrazine-13C2,
focusing on its application as an internal standard for quantitative analysis. Given the specificity
of this isotopically labeled compound, much of the foundational data is referenced from its
unlabeled counterpart, 2,3-Diethyl-5-methylpyrazine.

Compound Identification and Properties

Isotopically labeled compounds like 2,3-Diethyl-5-methylpyrazine-13C2 are primarily used for
gquantitative analysis in Stable Isotope Dilution Assays (SIDA). While a specific CAS Registry
Number for the 13C2 variant is not broadly indexed in public databases, the parent compound
is well-characterized.

The CAS number for the unlabeled 2,3-Diethyl-5-methylpyrazine is 18138-04-0.[1][2][3] This
compound is a significant aroma constituent found in roasted, nutty, and baked goods,
including coffee, peanuts, and bread.[1][2][4]

Data Summary: Physicochemical Properties

The following table summarizes key quantitative data for the parent compound, 2,3-Diethyl-5-
methylpyrazine. The 13C2 isotopologue will have a marginally higher molecular weight.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12375662?utm_src=pdf-interest
https://www.benchchem.com/product/b12375662?utm_src=pdf-body
https://www.benchchem.com/product/b12375662?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1018961.html
https://www.scbt.com/p/2-3-diethyl-5-methylpyrazine-18138-04-0
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H14N2/c1-4-8-9(5-2)11-7(3)6-10-8/h6H,4-5H2,1-3H3
https://www.thegoodscentscompany.com/data/rw1018961.html
https://www.scbt.com/p/2-3-diethyl-5-methylpyrazine-18138-04-0
https://www.nacchemical.com/2-3-diethyl-5-methylpyrazine-3384489.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 18138-04-0 [11[2][3]
Molecular Formula CoH1aN2 [2][3]
Molecular Weight 150.22 g/mol [2][3]
Boiling Point 198.1 + 35.0 °C at 760 mmHg [5]
Density 0.949 g/mL at 25 °C

Refractive Index (n20/D) 1.498

Primary Mass Spec Fragments 135, 150, 121, 107, 79, 53, 42,

(m/z) 39

[6]

Core Application: Stable Isotope Dilution Assay

(SIDA)

The primary application for 2,3-Diethyl-5-methylpyrazine-13C2 is as an internal standard in

Stable Isotope Dilution Assays (SIDA), coupled with Gas Chromatography-Mass Spectrometry

(GC-MS). SIDA is a highly accurate quantification method because the labeled standard

behaves almost identically to the unlabeled analyte during sample extraction, cleanup, and

analysis, correcting for matrix effects and sample loss.[7][8][9]

Logical Workflow for SIDA

The diagram below illustrates the typical workflow for quantifying an analyte in a complex

matrix using a 13C-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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